Cas no 24330-52-7 (1,3-Butanedithiol)
1,3-Butanedithiol structure
Product Name:1,3-Butanedithiol
CAS No:24330-52-7
MF:C4H10S2
MW:122.252198696136
CID:280549
Update Time:2026-05-14
1,3-Butanedithiol Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Butanedithiol
- butane-1,3-dithiol
- 1,3-Butanebisthiol
- 1,3-butylene dithioglycol
- 1,3-Dimercaptobutane
- 1,3-dithiolbutane
- Butan-1,3-dithiol
- FEMA No. 3529
- UNII-85VJA9KBCH
-
- Inchi： InChI=1S/C4H10S2/c1-4(6)2-3-5/h4-6H,2-3H2,1H3
- InChI Key： XMEPRJBZFCWFKN-UHFFFAOYSA-N
- SMILES： SCCC(S)C
Computed Properties
- Exact Mass: 122.02200
Experimental Properties
- Density: 0.993±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: -53.9°C (estimate)
- Boiling Point: 125 ºC (31 Torr)
- Flash Point: 65.6±0.0 ºC,
- Refractive Index: n20/D 1.522(lit.)
- Solubility: Slightly soluble (1.3 g/l) (25 º C),
- PSA: 77.60000
- LogP: 1.62460
- FEMA: 3529 | 1,3-BUTANEDITHIOL
1,3-Butanedithiol Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
1,3-Butanedithiol Related Literature
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Hiroto Yoshida,Masahiro Ehara,U. Deva Priyakumar,Tsuyoshi Kawai,Takuya Nakashima Chem. Sci. 2020 11 2394
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2. Conformational analysis. Part XI. Chemical equilibration of diastereoisomeric alkyl-1,3-dithians. Conformational preferences of alkyl substituents and the chair–boat energy difference. A revision of the chair–boat energy difference of cyclohexaneKalevi Pihlaja J. Chem. Soc. Perkin Trans. 2 1974 890
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